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Compound of Interest

Compound Name: Diethyl diphenate
CAS No.: 5807-65-8
Cat. No.: B1601768
Get Quote
. J

This guide provides an in-depth overview of diethyl diphenate, a significant organic
compound, for researchers, scientists, and professionals in drug development. It will cover its
fundamental identifiers, physicochemical properties, synthesis, applications, and spectroscopic
characterization.

Chemical Identity and Descriptors

Diethyl diphenate, systematically known as diethyl biphenyl-2,2'-dicarboxylate, is a diester
derivative of diphenic acid. The accurate identification of this compound is crucial for any
scientific endeavor.[1]

Key Identifiers

A comprehensive list of identifiers for diethyl diphenate is provided below to ensure
unambiguous reference in research and procurement.
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Identifier Type Value Source

CAS Number 5807-65-8 PubChem[1], FDA GSRS[2][3]
ethyl 2-(2-

IUPAC Name ethoxycarbonylphenyl)benzoat  PubChem[1]
e

Molecular Formula C1sH1804 PubChem[1]

Molecular Weight 298.33 g/mol Echemi[4]
INChl=1S/C18H1804/c1-3-21-
17(19)15-11-7-5-9-13(15)14-

InChl PubChem[1]
10-6-8-12-16(14)18(20)22-4-
2/h5-12H,3-4H2,1-2H3
DAISCGBNAKDWHR-

InChiKey PubChem[1]
UHFFFAOYSA-N
CCOC(=0)C1=CC=CC=C1C2

SMILES PubChem[1]
=CC=CC=C2C(=0)0cCC

UNII IUT1Q66XUZ Echemi[4]

DSSTox ID DTXSID90206796 Echemi[4]

Synonyms

Common synonyms for diethyl diphenate include:

Diphenic acid diethyl ester[1]

Diethyl biphenyl-2,2'-dicarboxylate[1]

Diethyl 2,2'-biphenyldicarboxylate[1]

(1,1'-Biphenyl)-2,2'-dicarboxylic acid, diethyl ester|[1]

Physicochemical Properties
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The physicochemical properties of diethyl diphenate are essential for its handling, application,

and analysis.
Property Value Source
Melting Point 43-44 °C Echemi[4]
Boiling Point 210-213 °C @ 10 Torr Echemi[4]
Flash Point 110.8 °C Echemi[4]
XLogP3 35 PubChem|[1]
Topological Polar Surface Area  52.6 A2 PubChem[1], Echemi[4]
Hydrogen Bond Acceptor
Count 4 PubChem[1]
Rotatable Bond Count 7 PubChem[1]
Heavy Atom Count 22 Echemi[4]

Synthesis of Diethyl Diphenate

The primary synthetic route to diethyl diphenate and other biaryl compounds is the Ullmann
condensation. This reaction involves the copper-catalyzed coupling of two aryl halide
molecules. In the context of diethyl diphenate, this would typically involve the coupling of an
ortho-halobenzoate ester.

The Ullmann Condensation: A Mechanistic Overview

The Ullmann reaction traditionally requires harsh conditions, including high temperatures and
stoichiometric amounts of copper. However, modern advancements have introduced milder
conditions and catalytic amounts of copper, often with the use of ligands to facilitate the
reaction.

The generally accepted mechanism proceeds through the following key steps:

o Oxidative Addition: An aryl halide undergoes oxidative addition to a Cu(0) or Cu(l) species.
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e Formation of an Organocopper Intermediate: This step leads to the formation of an
organocopper compound.

o Coupling: The organocopper intermediate then reacts with a second molecule of the aryl
halide.

o Reductive Elimination: The final step is the reductive elimination of the biaryl product,
regenerating the copper catalyst.
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Click to download full resolution via product page

Caption: Generalized mechanism of the Ullmann condensation for biaryl synthesis.

Experimental Protocol: A Representative Ullmann
Synthesis

While a specific protocol for the synthesis of diethyl diphenate is not readily available in the
cited literature, a general procedure for a copper-catalyzed Ullmann-type coupling is presented
below. This can be adapted by the experienced researcher for the synthesis of diethyl
diphenate from a suitable precursor like ethyl 2-iodobenzoate.

Materials:
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Ethyl 2-iodobenzoate
Copper powder or Copper(l) iodide (Cul)
Anhydrous, high-boiling solvent (e.g., DMF, nitrobenzene)

Inert atmosphere (Nitrogen or Argon)

Procedure:

Reaction Setup: A three-necked round-bottom flask is equipped with a magnetic stirrer, a
reflux condenser, and a nitrogen/argon inlet. The glassware should be thoroughly dried
before use.

Charging the Flask: The flask is charged with the aryl halide (ethyl 2-iodobenzoate) and the
copper catalyst.

Solvent Addition: Anhydrous solvent is added to the flask.

Reaction Conditions: The reaction mixture is heated to a high temperature (typically > 150
°C) under an inert atmosphere and stirred vigorously.

Monitoring the Reaction: The progress of the reaction can be monitored by techniques such
as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup: Upon completion, the reaction mixture is cooled to room temperature. The mixture
is then filtered to remove the copper salts. The filtrate is typically subjected to an aqueous
workup, followed by extraction with an organic solvent.

Purification: The crude product is purified by column chromatography or recrystallization to
yield the pure diethyl diphenate.

Applications in Research and Development

Biphenyl dicarboxylates, including diethyl diphenate, are valuable building blocks in several

areas of chemical research and development.

Polymer and Materials Science
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The rigid biphenyl core of diethyl diphenate makes it an attractive monomer for the synthesis
of high-performance polymers and materials. Hydrolysis of the ester groups to the
corresponding dicarboxylic acid (diphenic acid) provides a ligand for the construction of Metal-
Organic Frameworks (MOFs).[5] These materials have applications in gas storage, catalysis,
and separation technologies.

Organic Synthesis

Diethyl diphenate serves as a versatile intermediate in organic synthesis. The ester
functionalities can be readily transformed into other functional groups, allowing for the
construction of more complex molecular architectures. Its structural motif is found in various
organic molecules with potential applications in medicinal chemistry and materials science.

Potential in Drug Development

While specific applications of diethyl diphenate in drug development are not extensively
documented, related biphenyl structures are known to possess biological activity. For instance,
some biphenyl derivatives have been investigated for their anti-inflammatory and anticancer
properties.[5] The structural features of diethyl diphenate make it a candidate for further
investigation in medicinal chemistry programs.

Spectroscopic Characterization

The structural elucidation of diethyl diphenate relies on standard spectroscopic techniques.
Although experimental spectra for diethyl diphenate are not widely available in public
databases, the expected spectral features can be predicted based on its structure and data
from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR: The proton NMR spectrum is expected to show signals corresponding to the aromatic
protons and the ethyl groups.

o Aromatic Protons: A complex multiplet in the aromatic region (approximately 7.0-8.0 ppm) is
expected for the eight protons on the biphenyl core.

« Ethyl Group Protons: A quartet for the methylene protons (-OCH2CHs) and a triplet for the
methyl protons (-OCH2CHs3) of the two ethyl groups would be observed. The quartet would
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be expected around 4.0-4.4 ppm, and the triplet around 1.0-1.4 ppm.

13C NMR: The carbon NMR spectrum would reveal the different carbon environments in the
molecule.

o Carbonyl Carbons: The ester carbonyl carbons are expected to resonate in the downfield
region, typically around 165-175 ppm.

o Aromatic Carbons: The twelve aromatic carbons would appear in the region of approximately
120-140 ppm.

o Ethyl Group Carbons: The methylene carbons (-OCHz) would be found around 60-65 ppm,
and the methyl carbons (-CHs) would be in the upfield region, around 13-15 ppm.

Infrared (IR) Spectroscopy

The IR spectrum of diethyl diphenate would be characterized by the following key absorption
bands:

C=0 Stretch: A strong absorption band characteristic of the ester carbonyl group, expected
around 1720 cm~1.

e C-O Stretch: Strong bands corresponding to the C-O stretching of the ester group, typically
in the 1300-1100 cm~1* region.

e Aromatic C-H Stretch: Peaks above 3000 cm~! corresponding to the aromatic C-H bonds.

e Aromatic C=C Stretch: Absorptions in the 1600-1450 cm~1 region due to the carbon-carbon
stretching vibrations within the aromatic rings.

Mass Spectrometry (MS)

Mass spectrometry would provide information about the molecular weight and fragmentation
pattern of diethyl diphenate.

» Molecular lon Peak (M*): The mass spectrum should show a molecular ion peak at an m/z
value corresponding to the molecular weight of the compound (298.33).
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+ Fragmentation Pattern.: Common fragmentation pathways would include the loss of ethoxy
groups (-OEt, m/z = 45) and ethoxycarbonyl groups (-COOEt, m/z = 73).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 5. Diethyl 2,2'-dimethylbiphenyl-4,4'-dicarboxylate | 855254-76-1 | Benchchem
[benchchem.com]

o To cite this document: BenchChem. [Diethyl Diphenate: A Comprehensive Technical Guide
for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601768/docs#diethyl-diphenate-a-comprehensive-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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